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Compound of Interest

Compound Name: Strontium diricinoleate

Cat. No.: B15176774 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This document provides immediate and essential safety and logistical information

for handling Strontium diricinoleate, including detailed operational and disposal plans.

Chemical Identity and Hazards:

Strontium diricinoleate is a metal salt consisting of a strontium ion and two ricinoleate ions.

While a specific Safety Data Sheet (SDS) for Strontium diricinoleate is not readily available, a

comprehensive understanding of its potential hazards can be derived from the individual

components: strontium and ricinoleic acid.

Strontium: Can cause skin and eye irritation.[1][2] Finely powdered strontium is highly

reactive and can be an explosion hazard.[2] Some strontium compounds react with water to

release flammable gases.[1]

Ricinoleic Acid: Generally considered to have low toxicity.[3] However, some sources indicate

it may cause skin, eye, and respiratory tract irritation.[3][4][5] Ingestion may lead to

gastrointestinal irritation.[3][4]

Given the combined potential hazards, Strontium diricinoleate should be handled with care,

assuming it may cause skin and eye irritation and may be harmful if ingested or inhaled.
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1. Engineering Controls:

Work in a well-ventilated area.[3]

Use a chemical fume hood if there is a potential for aerosol or dust generation.

Ensure an eyewash station and safety shower are readily accessible.[2]

2. Personal Protective Equipment (PPE):

A summary of the recommended personal protective equipment is provided in the table below.

PPE Category Specification

Eye Protection Chemical safety goggles or a face shield.[1][2]

Hand Protection
Chemical-resistant gloves (e.g., nitrile or

neoprene).

Skin and Body Protection

Laboratory coat.[1][2] Additional protective

clothing may be necessary based on the scale

of the operation.

Respiratory Protection

A NIOSH/MSHA-approved respirator should be

worn if handling fine powders or if ventilation is

inadequate to minimize inhalation of dust.[2]

3. Handling Procedures:

Avoid contact with skin and eyes.[1]

Avoid breathing dust or aerosols.

Wash hands thoroughly after handling.[3]

Keep the container tightly closed when not in use.[3]

Do not eat, drink, or smoke in the work area.
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4. Storage:

Store in a cool, dry, well-ventilated area.[3]

Store in a tightly sealed container.[3]

Keep away from incompatible materials such as strong oxidizing agents.

Disposal Plan
1. Waste Collection:

Collect all waste containing Strontium diricinoleate in a designated, labeled, and sealed

container.

Do not mix with other waste streams unless compatible.

2. Disposal Method:

Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations.

Contact a licensed professional waste disposal service for proper disposal.

Contaminated containers should be treated as hazardous waste and disposed of

accordingly.

Experimental Workflow
The following diagram illustrates the standard workflow for the safe handling of Strontium
diricinoleate from receipt to disposal.
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Safe Handling Workflow for Strontium Diricinoleate
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Caption: Workflow for handling Strontium diricinoleate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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